N-[(2-naphthylamino)carbonothioyl]-2-nitrobenzamide

• IUPAC Name: N-(naphthalen-2-ylcarbamothioyl)-2-nitrobenzamide
• InChI: InChI=1S/C18H13N3O3S/c22-17(15-7-3-4-8-16(15)21(23)24)20-18(25)19-14-10-9-12-5-1-2-6-13(12)11-14/h1-11H,(H2,19,20,22,25)
• InChI Key: GIVWTQDJZIMXDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=S)NC(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C18H13N3O3S
• Molecular Weight: 351.4 g/mol

Description

N-[(2-naphthylamino)carbonothioyl]-2-nitrobenzamide, also known as NNC-55-0396, is a small molecule compound that has been extensively studied for its potential applications in scientific research. This compound is a potent and selective inhibitor of the protein kinase C (PKC) epsilon isoform, which is involved in a variety of cellular processes, including cell proliferation, differentiation, and apoptosis.

Mechanism of Action

N-[(2-naphthylamino)carbonothioyl]-2-nitrobenzamide is a potent and selective inhibitor of PKC epsilon, which is a member of the PKC family of serine/threonine kinases. PKC epsilon is involved in a variety of cellular processes, including cell proliferation, differentiation, and apoptosis. N-[(2-naphthylamino)carbonothioyl]-2-nitrobenzamide binds to the ATP-binding site of PKC epsilon, thereby preventing the kinase from phosphorylating its downstream targets. This leads to the inhibition of PKC epsilon signaling pathways and the downstream cellular processes that are regulated by this kinase.
Biochemical and physiological effects:
N-[(2-naphthylamino)carbonothioyl]-2-nitrobenzamide has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In cancer cells, N-[(2-naphthylamino)carbonothioyl]-2-nitrobenzamide has been shown to inhibit cell proliferation, migration, and invasion, as well as induce apoptosis. In neurons, N-[(2-naphthylamino)carbonothioyl]-2-nitrobenzamide has been shown to modulate synaptic plasticity and memory formation. Additionally, N-[(2-naphthylamino)carbonothioyl]-2-nitrobenzamide has been shown to have cardiovascular and renal protective effects in animal models of hypertension and kidney disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(2-naphthylamino)carbonothioyl]-2-nitrobenzamide in lab experiments is its potency and selectivity for PKC epsilon. This allows for the specific inhibition of PKC epsilon signaling pathways without affecting other PKC isoforms or unrelated kinases. Additionally, N-[(2-naphthylamino)carbonothioyl]-2-nitrobenzamide has been extensively studied and characterized, making it a well-established tool for scientific research. However, one limitation of using N-[(2-naphthylamino)carbonothioyl]-2-nitrobenzamide is its potential toxicity and off-target effects at high concentrations. Therefore, careful dose-response studies and toxicity assays are necessary when using this compound in lab experiments.

Future Directions

There are several future directions for the study of N-[(2-naphthylamino)carbonothioyl]-2-nitrobenzamide and its potential applications in scientific research. One area of interest is the use of N-[(2-naphthylamino)carbonothioyl]-2-nitrobenzamide in the development of novel cancer therapies. Additionally, the role of PKC epsilon in neuronal function and behavior is an area of active research, and N-[(2-naphthylamino)carbonothioyl]-2-nitrobenzamide may be a valuable tool in this field. Finally, the cardiovascular and renal protective effects of N-[(2-naphthylamino)carbonothioyl]-2-nitrobenzamide warrant further investigation, particularly in the context of hypertension and kidney disease.

Scientific Research Applications

N-[(2-naphthylamino)carbonothioyl]-2-nitrobenzamide has been shown to be a valuable tool in scientific research, particularly in the study of PKC epsilon signaling pathways. This compound has been used to investigate the role of PKC epsilon in a variety of cellular processes, including cancer cell proliferation, migration, and invasion. Additionally, N-[(2-naphthylamino)carbonothioyl]-2-nitrobenzamide has been used to study the effects of PKC epsilon inhibition on neuronal function and behavior, as well as on cardiovascular and renal function.